Cas no 17073-98-2 (b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-)

b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro- structure
17073-98-2 structure
Product Name:b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-
CAS No:17073-98-2
MF:C6H8O5
MW:160.124722480774
CID:122078
Update Time:2024-01-24

b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro- Chemical and Physical Properties

Names and Identifiers

    • b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-
    • beta-D-lyxo-Hexopyranos-2-ulose, 1,6-anhydro- (9CI)
    • 1,6-Anhydro-β-D-lyxo-2-hexosulopyranose
    • β-D-lyxo-Hexopyranos-2-ulose, 1,6-anhydro-
    • Inchi: 1S/C6H8O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-4,6-8H,1H2/t2-,3+,4+,6-/m1/s1
    • InChI Key: RQBRXBREQUSRFT-SHPLCBCASA-N
    • SMILES: [C@@]12([H])O[C@@]([H])(OC1)C(=O)[C@@H](O)[C@H]2O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 160.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2

Experimental Properties

  • PSA: 52.54
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